BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation of Fiscalin C Stock Solutions for
Experimental Use

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Fiscalin C

Cat. No.: B3044249

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fiscalin C is a naturally occurring alkaloid with potential biological activities, including
antibiotic, antifungal, cytotoxic, and kinase inhibitory effects. Accurate and consistent
preparation of Fiscalin C stock solutions is crucial for obtaining reliable and reproducible
results in in vitro and in vivo experiments. This document provides a detailed protocol for the
preparation, storage, and handling of Fiscalin C stock solutions.

Quantitative Data Summary

It is critical to note that there are conflicting reports regarding the molecular formula and weight
of Fiscalin C from different commercial suppliers. Researchers must always refer to the
Certificate of Analysis (CoA) provided with their specific batch of Fiscalin C to obtain the
correct molecular weight for accurate molar concentration calculations.
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Parameter

Reported Value 1

Reported Value 2

Chemical Formula

C27H29N504[1][2]

C28H26N403[3]

Molecular Weight ( g/mol )

487.55[1][2]

466[3]

CAS Number

149008-36-6

149008-36-6

Recommended Solvent

Dimethyl sulfoxide (DMSO),

high purity, anhydrous

Recommended Stock

Concentration

10 mM - 50 mM

Storage of Solid Compound

-20°C, desiccated

Storage of Stock Solution

-20°C in aliquots, protected
from light

Experimental Protocol

This protocol outlines the steps for preparing a 10 mM stock solution of Fiscalin C in DMSO.

The user should adjust the calculations based on the molecular weight provided in their

product's Certificate of Analysis and their desired final concentration.

Materials and Equipment

» Fiscalin C powder

e High-purity, anhydrous Dimethyl sulfoxide (DMSO)

o Analytical balance

e Microcentrifuge tubes (amber or wrapped in foil)

» Pipettes and sterile, filtered pipette tips

o \ortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Safety Precautions

e Fiscalin C is a biologically active compound. Handle with care and use appropriate PPE.
» DMSO can facilitate the absorption of substances through the skin. Avoid direct contact.

o Perform all weighing and solution preparation steps in a well-ventilated area or a chemical
fume hood.

Stock Solution Calculation

The formula to calculate the mass of Fiscalin C required is:

Mass (mg) = Desired Concentration (mM) * Final Volume (mL) * Molecular Weight ( g/mol ) /
1000

Example Calculation (using MW = 487.55 g/mol for a 10 mM stock in 1 mL):
e Mass (mg) =10 mM * 1 mL * 487.55/ 1000

e Mass (mg) = 4.8755 mg

Step-by-Step Procedure

» Weighing Fiscalin C:

o Tare a clean, dry microcentrifuge tube on the analytical balance.

o Carefully weigh the calculated amount of Fiscalin C powder (e.g., 4.88 mg) into the tube.
 Dissolving in DMSO:

o Add the desired volume of high-purity, anhydrous DMSO to the tube containing the
Fiscalin C powder.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. Visually inspect the solution against a light source to ensure no particulates are
present.
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 Aliquoting and Storage:

o

To avoid repeated freeze-thaw cycles which can degrade the compound, it is
recommended to prepare single-use aliquots.

o Dispense small volumes (e.g., 10-50 pL) of the stock solution into amber or foil-wrapped
microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C.

Preparation of Working Solutions

» To prepare a working solution, thaw an aliquot of the stock solution at room temperature.

 Dilute the stock solution to the desired final concentration in the appropriate cell culture
medium or experimental buffer.

e Important: Ensure the final concentration of DMSO in the experimental system is low
(typically <0.5%) to avoid solvent-induced cellular toxicity or off-target effects. Always include
a vehicle control (medium or buffer with the same final concentration of DMSO) in your
experiments.

Visualizations
Workflow for Fiscalin C Stock Solution Preparation

Caption: Workflow for Preparing Fiscalin C Stock Solutions.

Signaling Pathway Considerations (Hypothetical)

As Fiscalin C is noted to have kinase inhibitory activity, a generalized kinase signaling pathway
diagram is provided below to illustrate a potential experimental context.

Caption: Potential Inhibition of a Kinase by Fiscalin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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